2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 2-(3-methoxypyridin-2-yl)-4-methylpentanoic acid
• InChI: InChI=1S/C12H17NO3/c1-8(2)7-9(12(14)15)11-10(16-3)5-4-6-13-11/h4-6,8-9H,7H2,1-3H3,(H,14,15)
• InChI Key: AXIDLLACPCUGPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=C(C=CC=N1)OC)C(=O)O

Description

2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid is a carboxylic acid derivative featuring a 3-methoxy-substituted pyridine ring attached to a 4-methylpentanoic acid backbone. The methoxypyridine moiety may enhance solubility or facilitate receptor binding compared to non-polar substituents in related compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of a boronic acid derivative with a halogenated pyridine under palladium catalysis . The reaction conditions are generally mild and can tolerate various functional groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for industrial-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The pyridine ring can be reduced to form a piperidine derivative.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield 2-(3-Hydroxypyridin-2-yl)-4-methylpentanoic acid, while reduction of the pyridine ring can produce 2-(3-Methoxypiperidin-2-yl)-4-methylpentanoic acid.

Scientific Research Applications

2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.

Industry: The compound can be used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid involves its interaction with specific molecular targets. The methoxy group and the pyridine ring can participate in hydrogen bonding and π-π interactions with proteins and enzymes. These interactions can modulate the activity of the target molecules, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Variations

The 4-methylpentanoic acid scaffold is versatile, with bioactivity modulated by substituents on the aromatic ring, heterocyclic additions, and stereochemistry. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison of 4-Methylpentanoic Acid Derivatives

Compound Name	Key Structural Features	Bioactivity	MIC (µg/mL)	Mechanism/Application	Reference
2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid	3-Methoxypyridine group	Not explicitly reported	N/A	Potential receptor binding or enzyme inhibition (inferred from analogs)	N/A
(S,Z)-2-(5-((5-(Substituted-phenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-4-methylpentanoic acid derivatives	Thioxothiazolidinone ring, substituted furan	Antibacterial (MRSA, QRSA)	2	Disrupts bacterial membranes; non-cytotoxic
(S,S)-GL1001	Imidazole, 3,5-dichlorobenzyl group	Anti-inflammatory (ACE2 inhibition)	N/A	Attenuates colitis in DSS models
3-(Dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid	Esterified laurate and isobutyrate groups	Antibacterial (S. aureus)	3.125	Synergistic action of laurate and isobutyrate esters
(R)-2-(5-((1-Tosyl-1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-4-methylpentanoic acid	Indole-sulfonyl group	Rho kinase inhibition (inferred)	N/A	Potential anticancer or anti-inflammatory applications
(2S)-2-[(4-Chloropyridin-2-yl)formamido]-4-methylpentanoic acid	Chloropyridine substituent	Not explicitly reported	N/A	Structural analog with electronic differences (Cl vs. OMe)

Impact of Substituents on Bioactivity

• Methoxypyridine vs. Chloropyridine: The methoxy group in the target compound may improve solubility and hydrogen-bonding capacity compared to the electron-withdrawing chloro substituent in analogs like (2S)-2-[(4-chloropyridin-2-yl)formamido]-4-methylpentanoic acid .
• Thioxothiazolidinone and Furan Rings: These groups in derivatives enhance antibacterial potency (MIC = 2 µg/mL) by likely interacting with bacterial cell walls .
• Esterification: 3-(Dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid demonstrates 8-fold greater antibacterial activity than lauric acid, attributed to increased lipophilicity and membrane disruption .
• Imidazole and Dichlorobenzyl Groups : In GL1001, these moieties enable ACE2 inhibition, reducing inflammation in colitis models .

Stereochemical Considerations

• Stereospecific Activity: Compounds like GL1001 ((S,S)-configuration) and (R)-configured indole derivatives () highlight the importance of stereochemistry in target binding.

Biological Activity

2-(3-Methoxypyridin-2-yl)-4-methylpentanoic acid, also known as sodium 2-(3-methoxypyridin-2-yl)-4-methylpentanoate, is a compound that has garnered interest for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

The compound is characterized by the following structural formula:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}_2$$

It features a methoxypyridine moiety and a branched pentanoic acid structure, which are crucial for its interaction with biological targets.

Antimicrobial Properties

Research indicates that 2-(3-methoxypyridin-2-yl)-4-methylpentanoic acid exhibits antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, suggesting potential applications in treating infections. The specific mechanisms may involve disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. It appears to modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. This effect could be beneficial in conditions characterized by chronic inflammation .

Antitumor Activity

Recent studies have highlighted the compound's potential as an anticancer agent. It has been shown to induce apoptosis in cancer cell lines through the modulation of signaling pathways associated with cell survival and death. For instance, in vitro studies demonstrated that 2-(3-methoxypyridin-2-yl)-4-methylpentanoic acid significantly reduced cell viability in MCF-7 breast cancer cells, with IC50 values indicating potent cytotoxicity .

The biological activity of 2-(3-methoxypyridin-2-yl)-4-methylpentanoic acid is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular metabolism.
• Receptor Interaction : It could interact with cellular receptors, leading to changes in signaling cascades that promote apoptosis or inhibit proliferation.
• Pathway Modulation : By affecting key biochemical pathways, the compound can lead to significant changes in cellular functions and responses .

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of various compounds, 2-(3-methoxypyridin-2-yl)-4-methylpentanoic acid was tested against a panel of bacteria. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus, demonstrating its potential as an antimicrobial agent.

Case Study 2: Cancer Cell Apoptosis

A series of experiments conducted on MCF-7 cells revealed that treatment with 2-(3-methoxypyridin-2-yl)-4-methylpentanoic acid resulted in a significant increase in early and late apoptosis markers. Flow cytometry analysis showed that approximately 33% of treated cells underwent apoptosis, compared to only 5% in untreated controls .

Table 1: Biological Activity Summary

Biological Activity	Effectiveness (IC50)	Remarks
Antimicrobial	32 µg/mL (S. aureus)	Effective against gram-positive bacteria
Anti-inflammatory	N/A	Modulates cytokine production
Antitumor (MCF-7)	~10 µM	Induces apoptosis in breast cancer cells

Mechanism	Description
Enzyme Inhibition	Inhibits key metabolic enzymes
Receptor Interaction	Modulates signaling pathways through receptor binding
Pathway Modulation	Alters key biochemical pathways